Cas no 19858-02-7 (1-phenylazepan-2-one)
1-phenylazepan-2-one structure
Product Name:1-phenylazepan-2-one
CAS No:19858-02-7
MF:C12H15NO
MW:189.253603219986
MDL:MFCD02113005
CID:1390149
PubChem ID:2754066
Update Time:2025-04-20
1-phenylazepan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2H-Azepin-2-one, hexahydro-1-phenyl-
- 1-phenylazepan-2-one
- DTXSID40373008
- 19858-02-7
- PPBBOELSIAPOOU-UHFFFAOYSA-N
- 1-phenyl-2-azepanone
- EN300-25112801
- SCHEMBL329316
- N-phenylcaprolactam
- HS-4182
- 1-phenyl-azepan-2-one
-
- MDL: MFCD02113005
- Inchi: 1S/C12H15NO/c14-12-9-5-2-6-10-13(12)11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2
- InChI Key: PPBBOELSIAPOOU-UHFFFAOYSA-N
- SMILES: O=C1N(C2C=CC=CC=2)CCCCC1
Computed Properties
- Exact Mass: 189.11545
- Monoisotopic Mass: 189.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
1-phenylazepan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-25112801-0.05g |
1-phenylazepan-2-one |
19858-02-7 | 95% | 0.05g |
$168.0 | 2024-06-19 | |
| Enamine | EN300-25112801-0.1g |
1-phenylazepan-2-one |
19858-02-7 | 95% | 0.1g |
$252.0 | 2024-06-19 | |
| Enamine | EN300-25112801-0.25g |
1-phenylazepan-2-one |
19858-02-7 | 95% | 0.25g |
$361.0 | 2024-06-19 | |
| Enamine | EN300-25112801-0.5g |
1-phenylazepan-2-one |
19858-02-7 | 95% | 0.5g |
$569.0 | 2024-06-19 | |
| Enamine | EN300-25112801-1.0g |
1-phenylazepan-2-one |
19858-02-7 | 95% | 1.0g |
$728.0 | 2024-06-19 | |
| Enamine | EN300-25112801-2.5g |
1-phenylazepan-2-one |
19858-02-7 | 95% | 2.5g |
$1428.0 | 2024-06-19 | |
| Enamine | EN300-25112801-5.0g |
1-phenylazepan-2-one |
19858-02-7 | 95% | 5.0g |
$2110.0 | 2024-06-19 | |
| Enamine | EN300-25112801-10.0g |
1-phenylazepan-2-one |
19858-02-7 | 95% | 10.0g |
$3131.0 | 2024-06-19 | |
| Enamine | EN300-25112801-1g |
1-phenylazepan-2-one |
19858-02-7 | 95% | 1g |
$728.0 | 2023-09-15 | |
| Enamine | EN300-25112801-5g |
1-phenylazepan-2-one |
19858-02-7 | 95% | 5g |
$2110.0 | 2023-09-15 |
1-phenylazepan-2-one Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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